Inhibitors
An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0007165 | BMY-43748 | 132195-65-4 | C₂₀H₁₇F₃N₄O₃ |
| VC0006268 | 1,2-Ethanediamine, N,N-dimethyl-N'-(2-(2-thienyl)-4-quinolinyl)- | 133671-68-8 | C17H19N3S |
| VC0006287 | CID 5484356 | 137320-35-5 | C17H13NO2 |
| VC0007056 | 4-fluoro-N//'-hydroxy-5,6-dimethoxy-1-benzothiophene-2-carboximidamide | 142648-47-3 | C₁₁H₁₁FN₂O₃S |
| VC0007030 | 4,9-Dihydro-4,9-dioxo-2-(furan-2-yl)naphtho[2,3-d]thiazole | 14782-19-5 | C₁₅H₇NO₃S |
| VC0007032 | BAY-Y-3118 free base | 151213-16-0 | C₂₀H₂₁ClFN₃O₃ |
| VC0006262 | CID 335424 | 16684-22-3 | C12H16N3O7PS |
| VC0006258 | 6-Bromo-2-hydroxy-3-methoxybenzaldehyde | 20035-41-0 | C8H7BrO3 |
| VC0006274 | N-(6-Nitro-1,3-benzothiazol-2-yl)cyclohexanecarboxamide | 312747-21-0 | C14H15N3O3S |
| VC0006284 | N-(4-(Pyridin-2-yl)thiazol-2-yl)pyrimidin-2-amine | 315702-93-3 | C12H9N5S |
| VC0006260 | Iproclozide | 3544-35-2 | C11H15ClN2O2 |
| VC0006269 | 2-[2-(Diethylamino)ethyl]indeno[1,2,3-de]phthalazin-3(2H)-one | 442567-76-2 | C20H21N3O |
| VC0006279 | Phenol, 4-[(6-chloro-2-methoxy-9-acridinyl)amino]-2-[(4-methyl-1-piperazinyl)methyl]- | 500565-15-1 | C26H28Cl2N4O2 |
| VC0007033 | Hydrocortisone cypionate | 508-99-6 | C₂₉H₄₂O₆ |
| VC0007184 | Brofaromine | 63638-91-5 | C₁₄H₁₆BrNO₂ |
| VC0007035 | Tosylchloramide sodium trihydrate | 7080-50-4 | C₇H₁₃ClNNaO₅S |
| VC0006288 | Haloquinone | 80902-01-8 | C17H12O5 |
| VC0007036 | PPAR(alpha)-MO-1 | 810677-36-2 | C₂₇H₃₇NO₅ |
| VC0006263 | Indirubin-E804 | 854171-35-0 | C20H19N3O4 |
| VC0007028 | Parcetasal | 87549-36-8 | C₁₇H₁₅NO₅ |
| VC0006309 | N-{3-[2-(1,3-Benzothiazol-2-yl)piperidine-1-carbonyl]phenyl}thiophene-2-carboxamide | 878447-28-0 | C24H21N3O2S2 |
| VC0006299 | 3-[(4-Fluorophenyl)sulfonylamino]-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide | 898466-31-4 | C21H16FN3O3S2 |
| VC0007160 | [6-[(3R,5S)-3,5-Dimethylpiperazin-1-yl]-5-methoxy-2,3-dihydroindol-1-yl]-[4-[2-methyl-4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]phenyl]methanone;hydrochloride | 908601-49-0 | C₃₂H₃₆ClN₅O₃ |
| VC0006277 | 4-(6-Hydroxynaphthalen-2-yl)benzene-1,3-diol | 927885-00-5 | C16H12O3 |
| VC0006303 | 5-[6-[(4-Methylpiperazin-1-yl)methyl]benzimidazol-1-yl]-3-[(1S)-1-[2-(trifluoromethyl)phenyl]ethoxy]thiophene-2-carboxamide | 929095-27-2 | C27H28F3N5O2S |